Cas no 1242339-67-8 (2-CHLORO-4,6-DIFLUOROBENZOIC ACID)

2-CHLORO-4,6-DIFLUOROBENZOIC ACID structure
1242339-67-8 structure
Product Name:2-CHLORO-4,6-DIFLUOROBENZOIC ACID
CAS No:1242339-67-8
MF:C7H3ClF2O2
MW:192.547328233719
MDL:MFCD16250104
CID:830343
PubChem ID:50998597
Update Time:2025-04-19

2-CHLORO-4,6-DIFLUOROBENZOIC ACID Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-4,6-DIFLUOROBENZOIC ACID
    • 1242339-67-8
    • SCHEMBL16460187
    • Z1201628608
    • CL8885
    • Benzoic acid, 2-chloro-4,6-difluoro-
    • DB-303010
    • CS-0097779
    • EN300-263827
    • 2-Chloro-4,6-difluorobenzoicacid
    • MFCD16250104
    • AKOS006336785
    • AS-19923
    • DTXSID50679321
    • MDL: MFCD16250104
    • Inchi: 1S/C7H3ClF2O2/c8-4-1-3(9)2-5(10)6(4)7(11)12/h1-2H,(H,11,12)
    • InChI Key: SHCCCLQAWAYTLM-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1C(=O)O)F)F

Computed Properties

  • Exact Mass: 191.979
  • Monoisotopic Mass: 191.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Density: 1.573±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 252.3±35.0 ºC (760 Torr),
  • Flash Point: 106.4±25.9 ºC,
  • Solubility: Very slightly soluble (0.16 g/l) (25 º C),

2-CHLORO-4,6-DIFLUOROBENZOIC ACID Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013028005-250mg
2-Chloro-4,6-difluorobenzoic acid
1242339-67-8 97%
250mg
$480.00 2023-09-03
Alichem
A013028005-500mg
2-Chloro-4,6-difluorobenzoic acid
1242339-67-8 97%
500mg
$863.90 2023-09-03
Alichem
A013028005-1g
2-Chloro-4,6-difluorobenzoic acid
1242339-67-8 97%
1g
$1460.20 2023-09-03
Chemenu
CM158946-5g
2-chloro-4,6-difluorobenzoic acid
1242339-67-8 95%
5g
$224 2021-06-16
Chemenu
CM158946-10g
2-chloro-4,6-difluorobenzoic acid
1242339-67-8 95%
10g
$371 2021-06-16
Chemenu
CM158946-25g
2-chloro-4,6-difluorobenzoic acid
1242339-67-8 95%
25g
$748 2021-06-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DT540-200mg
2-CHLORO-4,6-DIFLUOROBENZOIC ACID
1242339-67-8 97%
200mg
110.0CNY 2021-07-12
TRC
C382135-10mg
2-Chloro-4,6-difluorobenzoic Acid
1242339-67-8
10mg
$ 50.00 2022-06-06
TRC
C382135-50mg
2-Chloro-4,6-difluorobenzoic Acid
1242339-67-8
50mg
$ 65.00 2022-06-06
TRC
C382135-100mg
2-Chloro-4,6-difluorobenzoic Acid
1242339-67-8
100mg
$ 80.00 2022-06-06
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.